Methyl 2-amino-5-(methylsulfonyl)benzoate
Overview
Description
“Methyl 2-amino-5-(methylsulfonyl)benzoate” is a chemical compound with the empirical formula C9H11NO4S . It is a solid substance and its molecular weight is 229.25 .
Molecular Structure Analysis
The SMILES string of “Methyl 2-amino-5-(methylsulfonyl)benzoate” is O=S(C1=CC(C(OC)=O)=C(N)C=C1)©=O . The InChI code is 1S/C9H11NO4S/c1-14-9(11)7-5-6(15(2,12)13)3-4-8(7)10/h3-5H,10H2,1-2H3 .Physical And Chemical Properties Analysis
“Methyl 2-amino-5-(methylsulfonyl)benzoate” is a solid substance . It should be stored in a dark place, sealed in dry, at room temperature .Scientific Research Applications
Chemical Synthesis and Optimization
The compound has been used extensively in the synthesis of other chemical entities, demonstrating the process optimization for such syntheses. For instance, it serves as an intermediate in the production of sulpiride, a process which has been optimized to improve yields and reduce costs, highlighting its significance in the pharmaceutical industry (Xu et al., 2018).
Application in Crystallography
Its derivatives, such as methyl 5-chloro-2-{[(trifluoromethyl)sulfonyl]amino}benzoate, have been studied in crystallography to understand the molecular orientations and interactions, like intramolecular hydrogen bonding, which are crucial for designing molecules with desired physical and chemical properties (Kimura & Hourai, 2005).
Role in Heterocyclic Chemistry
Methyl 2-amino-5-(methylsulfonyl)benzoate also finds applications in heterocyclic chemistry, where it is involved in cyclization reactions to produce various heterocyclic compounds. These reactions are fundamental in the synthesis of molecules with potential applications in medicinal chemistry and material science (Ukrainets et al., 2014).
Environmental Science
In environmental science, its derivatives, such as tribenuron-methyl, have been studied for their photolysis on different surfaces, providing insights into the environmental fate and degradation pathways of such compounds. This research is crucial for assessing the environmental impact of sulfonylurea herbicides (Bhattacharjeel & Dureja, 2002).
Advanced Materials
Furthermore, its utilization extends to the field of advanced materials, where its derivatives are used in the synthesis of novel sulfonated nanofiltration membranes. These membranes show improved water flux and dye rejection capabilities, demonstrating the compound's role in enhancing the performance of filtration technologies (Liu et al., 2012).
Safety and Hazards
properties
IUPAC Name |
methyl 2-amino-5-methylsulfonylbenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO4S/c1-14-9(11)7-5-6(15(2,12)13)3-4-8(7)10/h3-5H,10H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DAJZKEMUMLYMDA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=CC(=C1)S(=O)(=O)C)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20693817 |
Source
|
| Record name | Methyl 2-amino-5-(methanesulfonyl)benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20693817 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-amino-5-(methylsulfonyl)benzoate | |
CAS RN |
90610-65-4 |
Source
|
| Record name | Methyl 2-amino-5-(methanesulfonyl)benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20693817 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Methyl 2-amino-5-(methylsulfonyl)benzoate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Methyl 2-[(6-methylpyridin-2-yl)amino]acetate](/img/structure/B1423098.png)
![7-(Trifluoromethyl)-2-azabicyclo[4.1.0]heptane hydrochloride](/img/structure/B1423118.png)
